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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275 Get Quote

Synthesis of 9-Bromo-10-phenylanthracene: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of 9-Bromo-10-
phenylanthracene from its precursor, 9-phenylanthracene. This synthesis is a crucial step in

the development of novel organic electronic materials and pharmaceutical intermediates. The

following sections detail the reaction, experimental protocols, and key data points.

Core Synthesis Pathway
The primary method for the synthesis of 9-Bromo-10-phenylanthracene from 9-

phenylanthracene is through an electrophilic aromatic substitution reaction. The most common

and effective brominating agent for this transformation is N-Bromosuccinimide (NBS).[1][2][3]

The reaction is typically carried out in a chlorinated solvent such as chloroform (CHCl3) or

carbon tetrachloride (CCl4) under thermal conditions.[1][2] The reaction proceeds with high

selectivity for the 9-position of the anthracene core due to the steric hindrance and electronic

effects of the phenyl group at the 10-position.

Quantitative Data Summary
The following table summarizes the key quantitative data from representative experimental

procedures for the synthesis of 9-Bromo-10-phenylanthracene.
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Parameter Value Reference

Reactants

9-Phenylanthracene 2.5 g (9.83 mmol) [1][2]

N-Bromosuccinimide (NBS) 2.1 g (11.8 mmol) [1][2]

Solvent (Chloroform) 80 mL [1][2]

Reaction Conditions

Temperature 60°C [1][2]

Reaction Time 2 hours [1][2]

Atmosphere Nitrogen (N2) [1][2]

Product Information

Product Name 9-Bromo-10-phenylanthracene [1][2]

Yield 2 g (61.2%) [1]

Appearance Green-yellow powder [1]

Molecular Formula C20H13Br [2][4]

Molecular Weight 333.22 g/mol [2][4]

Spectroscopic Data

1H NMR (500 MHz, CDCl3) δ

(ppm)

8.67 – 8.61 (m, 2H), 7.71 –

7.65 (m, 2H), 7.64 – 7.56 (m,

5H), 7.45 – 7.37 (m, 4H)

[1][2]

EI-MS (m/z)
Calculated for C20H13Br:

333.22. Found [M+]: 332.30
[1][2]

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of 9-Bromo-10-
phenylanthracene based on established literature procedures.[1][2]

Materials:
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9-Phenylanthracene

N-Bromosuccinimide (NBS)

Chloroform (CHCl3), anhydrous

Dichloromethane (CH2Cl2)

Water (H2O)

Anhydrous Magnesium Sulfate (MgSO4)

Methanol

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 9-phenylanthracene (2.5 g, 9.83 mmol)

and N-bromosuccinimide (2.1 g, 11.8 mmol) in 80 mL of anhydrous chloroform.

Reaction Execution: Heat the mixture to 60°C and maintain this temperature for 2 hours

under a nitrogen atmosphere with constant stirring.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Add

20 mL of water to the flask and transfer the mixture to a separatory funnel.
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Extraction: Extract the aqueous layer with dichloromethane. Combine the organic extracts.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate. Filter off the drying agent and concentrate the organic solution using a rotary

evaporator to obtain the crude product.

Purification: Recrystallize the crude product from methanol to yield a green-yellow powder of

9-Bromo-10-phenylanthracene.[1]

Experimental Workflow
The following diagram illustrates the logical flow of the synthesis process.

Reaction Work-up & Purification

Reactants
(9-Phenylanthracene, NBS, Chloroform) Reaction Mixture Heating at 60°C for 2h

under N2 Cool to Room Temperature Quench with Water Extract with CH2Cl2 Dry with MgSO4 Concentrate in vacuo Recrystallize from Methanol 9-Bromo-10-phenylanthracene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 9-Bromo-10-phenylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [synthesis of 9-Bromo-10-phenylanthracene from 9-
phenylanthracene.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179275#synthesis-of-9-bromo-10-phenylanthracene-
from-9-phenylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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